3-Ethoxy-4-formylphenyl 1-naphthoate

• Molecular Formula: C20H16O4
• Molecular Weight: 320.3g/mol
• IUPAC Name: (3-ethoxy-4-formylphenyl) naphthalene-1-carboxylate
• InChI: InChI=1S/C20H16O4/c1-2-23-19-12-16(11-10-15(19)13-21)24-20(22)18-9-5-7-14-6-3-4-8-17(14)18/h3-13H,2H2,1H3
• InChI Key: PZEBRQVFOXMLNY-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)OC(=O)C2=CC=CC3=CC=CC=C32)C=O

Description

3-Ethoxy-4-formylphenyl 1-naphthoate is an aromatic ester featuring a 1-naphthoate moiety linked to a substituted phenyl ring bearing ethoxy (-OCH₂CH₃) and formyl (-CHO) groups at the 3- and 4-positions, respectively.

The compound’s applications are inferred from related esters, such as 4-nitrophenyl 1-naphthoate, which is utilized in non-steroidal anti-inflammatory drug (NSAID) derivatives and synthesis intermediates . The formyl group in 3-ethoxy-4-formylphenyl 1-naphthoate may enable further functionalization (e.g., oxidation to carboxylic acids or reduction to hydroxymethyl groups), enhancing its utility in medicinal chemistry or materials science.

Comparison with Similar Compounds

4-Nitrophenyl 1-Naphthoate

Structural and Crystallographic Differences :

• Substituent Effects: The nitro (-NO₂) group in 4-nitrophenyl 1-naphthoate is a strong electron-withdrawing group, enhancing electrophilicity at the ester carbonyl compared to the electron-donating ethoxy and formyl groups in 3-ethoxy-4-formylphenyl 1-naphthoate.
• Planarity: Crystal structure analysis reveals a dihedral angle of 8.66(3)° between the naphthoate and phenyl rings in 4-nitrophenyl 1-naphthoate, promoting partial conjugation. The nitro group itself deviates minimally (4.51(9)°) from the phenyl plane .

Methyl and Ethyl 1-Naphthoates

Kinetic and Steric Effects :

• Hydrolysis Rates : Studies on methyl and ethyl 1-naphthoates () reveal that steric hindrance from the 1-naphthyl group reduces hydrolysis rates compared to simpler esters. For example, methyl 1-naphthoate’s hydrolysis is slower due to steric strain (ΔΔEₜ ≈ 1 kcal/mol), which offsets resonance stabilization of the transition state .
• Substituent Contributions : In 3-ethoxy-4-formylphenyl 1-naphthoate, the bulky ethoxy group may exacerbate steric hindrance, further slowing hydrolysis relative to methyl/ethyl analogues. Conversely, the formyl group’s electron-withdrawing nature could partially counteract this effect by polarizing the ester bond.

Aromatic Esters with Azo Linkages

Unlike these compounds, 3-ethoxy-4-formylphenyl 1-naphthoate lacks azo bonds, reducing toxicity risks associated with amine release. This distinction underscores its suitability for pharmaceutical applications .

Data Table: Key Properties of 3-Ethoxy-4-formylphenyl 1-Naphthoate and Analogues

Compound	Substituents	Dihedral Angle (°)	Hydrolysis Rate (Relative)	Key Applications
3-Ethoxy-4-formylphenyl 1-naphthoate	Ethoxy (-OCH₂CH₃), Formyl (-CHO)	Not reported	Moderate (inferred)	Drug intermediates, materials science
4-Nitrophenyl 1-naphthoate	Nitro (-NO₂)	8.66	High	NSAID derivatives, enzymatic assays
Methyl 1-naphthoate	Methyl (-CH₃)	N/A	Low	Kinetic reference compounds